Cas no 87862-32-6 (Guanidine, [1-(3-iodophenyl)ethyl]-, sulfate (2:1))

• Product Name: Guanidine, [1-(3-iodophenyl)ethyl]-, sulfate (2:1)
• CAS No: 87862-32-6
• MF: C₁₈H₂₆I₂N₆O₄S
• MW: 676.310786724091
• CID: 651383
• PubChem ID: 71411946
• Update Time: 2025-04-19

Guanidine, [1-(3-iodophenyl)ethyl]-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• Guanidine, [1-(3-iodophenyl)ethyl]-, sulfate (2:1)
• 2-[1-(3-iodophenyl)ethyl]guanidine,sulfuric acid
• DTXSID30831521
• 87862-32-6
• Sulfuric acid--N''-[1-(3-iodophenyl)ethyl]guanidine (1/2)

• Inchi： 1S/2C9H12IN3.H2O4S/c2*1-6(13-9(11)12)7-3-2-4-8(10)5-7;1-5(2,3)4/h2*2-6H,1H3,(H4,11,12,13);(H2,1,2,3,4)
• InChI Key： LQTFJUWVISBKJD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C)/N=C(\N)/N.IC1=CC=CC(=C1)C(C)/N=C(\N)/N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 675.98257g/mol
• Monoisotopic Mass: 675.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų